molecular formula C17H16N4O2S2 B6145950 N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]phenyl}-2-phenylethene-1-sulfonamide CAS No. 930949-64-7

N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]phenyl}-2-phenylethene-1-sulfonamide

Cat. No.: B6145950
CAS No.: 930949-64-7
M. Wt: 372.5
InChI Key:
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Description

The compound “N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]phenyl}-2-phenylethene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It includes a 1,2,4-triazole ring, which is a type of heterocyclic compound . This ring is substituted with a methyl group and a sulfanyl group, which is attached to a phenyl ring . The molecule also contains a phenylethene moiety and a sulfonamide group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring, the phenyl rings, and the sulfonamide group. The exact structure would depend on the specific arrangement and bonding of these groups .


Chemical Reactions Analysis

Triazole derivatives are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, participate in click reactions, and undergo various substitution and addition reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some triazole derivatives have been studied for their potential as anticancer or antimicrobial agents .

Safety and Hazards

As with any chemical compound, handling “N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]phenyl}-2-phenylethene-1-sulfonamide” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information .

Future Directions

The study of triazole derivatives is a vibrant field with potential applications in medicinal chemistry, materials science, and other areas . Future research could explore the properties and potential applications of this specific compound.

Properties

CAS No.

930949-64-7

Molecular Formula

C17H16N4O2S2

Molecular Weight

372.5

Purity

95

Origin of Product

United States

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